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Compound of Interest

Compound Name: Dihexyl phthalate

Cat. No.: B7779826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of Dihexyl
Phthalate (CAS 84-75-3), alongside a review of established experimental protocols for their

determination. Furthermore, it delves into the toxicological pathways associated with

phthalates, offering a visual representation of a key signaling pathway implicated in their

endocrine-disrupting effects.

Physicochemical Data of Dihexyl Phthalate
The following tables summarize the key physicochemical properties of Dihexyl Phthalate, a

synthetic chemical commonly used as a plasticizer.
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Property Value

Molecular Formula C₂₀H₃₀O₄

Molecular Weight 334.45 g/mol

Appearance Colorless to light yellow, oily liquid

Odor Faint, characteristic odor

CAS Number 84-75-3

Melting Point -58 °C

Boiling Point 210 °C at 5 mmHg

Density 1.011 g/cm³ at 20 °C

Vapor Pressure 1.4 x 10⁻⁵ mmHg at 25 °C

Water Solubility 0.05 mg/L at 25 °C

log Kow (Octanol-Water Partition Coefficient) 6.3

Experimental Protocols for Physicochemical
Property Determination
The following are detailed methodologies for determining the key physicochemical properties of

organic compounds like Dihexyl Phthalate, based on internationally recognized OECD

guidelines.

Boiling Point Determination (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure.

Principle: This method involves heating the liquid and observing the temperature at which

boiling occurs. Several apparatus can be used, including an ebulliometer, a dynamic method

apparatus, or a simple distillation setup.

Apparatus:
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Heating bath (e.g., oil bath or heating mantle)

Boiling flask or test tube

Thermometer with appropriate range and accuracy

Capillary tube (sealed at one end)

Condenser (for distillation method)

Procedure (Siwoloboff Method):

A small amount of the Dihexyl Phthalate sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and heated in a controlled manner in a heating

bath.

As the temperature rises, air trapped in the capillary tube expands and escapes as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the sample equals the external

pressure, and a rapid and continuous stream of bubbles emerges from the capillary tube.

The temperature at which this occurs is recorded as the boiling point.

The heating is stopped, and the temperature at which the liquid is drawn back into the

capillary tube is also noted as the boiling point.

Melting Point Determination (OECD Guideline 102)[1][2]
[3]
For substances that are solid at room temperature, the melting point is a key indicator of purity.

Since Dihexyl Phthalate is a liquid at room temperature, this protocol would be applicable to

its freezing point.
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Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure substance, this transition occurs over a narrow temperature range.

Apparatus:

Capillary tube melting point apparatus

Thermometer

Sample holder (capillary tubes)

Procedure:

A small amount of the solidified Dihexyl Phthalate is introduced into a capillary tube, which

is then sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded. This range is reported as the melting point.

Water Solubility Determination (OECD Guideline 105)[4]
[5]
Water solubility is a critical parameter for assessing the environmental fate and transport of a

chemical.

Principle: This guideline describes two primary methods: the column elution method for

substances with low solubility and the flask method for those with higher solubility. Given

Dihexyl Phthalate's low water solubility, the column elution method is more appropriate.

Apparatus:

A column with a temperature-controlled jacket

A metering pump
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A collection vessel for the eluate

An analytical instrument to determine the concentration of the substance in the eluate (e.g.,

HPLC, GC-MS)

Procedure (Column Elution Method):

A support material (e.g., glass beads or silica gel) is coated with an excess of Dihexyl
Phthalate.

The coated support material is packed into a column.

Water is pumped through the column at a slow, constant flow rate.

Fractions of the eluate are collected at regular intervals.

The concentration of Dihexyl Phthalate in each fraction is determined using a suitable

analytical method.

A plateau in the concentration of the eluate indicates that saturation has been reached. The

mean of the concentrations in the plateau region is taken as the water solubility.

Vapor Pressure Determination (OECD Guideline 104)[6]
[7][8][9][10]
Vapor pressure is a measure of a substance's volatility and is important for assessing its

potential for atmospheric transport.

Principle: This guideline provides several methods for determining vapor pressure, including

the dynamic method, static method, and effusion method. The choice of method depends on

the expected vapor pressure range.

Apparatus (Static Method):

A sample container connected to a pressure measuring device (manometer).

A thermostat to control the temperature of the sample.
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A vacuum pump to degas the sample.

Procedure (Static Method):

A sample of Dihexyl Phthalate is placed in the sample container.

The sample is degassed by repeatedly freezing, evacuating, and thawing to remove

dissolved gases.

The sample is brought to the desired temperature in the thermostat.

The pressure of the vapor in equilibrium with the liquid is measured using the manometer.

Measurements are repeated at several temperatures to establish the vapor pressure curve.

Octanol-Water Partition Coefficient (log Kow)
Determination (OECD Guideline 117)[11][12][13][14][15]
The octanol-water partition coefficient is a key parameter in environmental science and

toxicology, indicating a chemical's potential for bioaccumulation.

Principle: This method utilizes high-performance liquid chromatography (HPLC) to estimate the

log Kow. A substance is passed through an HPLC column with a non-polar stationary phase.

The retention time of the substance is correlated with its hydrophobicity and, consequently, its

log Kow.

Apparatus:

High-performance liquid chromatograph (HPLC) with a pump, injector, and a suitable

detector (e.g., UV-Vis).

A reversed-phase HPLC column (e.g., C18).

A data acquisition system.

Procedure:
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A series of reference compounds with known log Kow values are injected into the HPLC

system to create a calibration curve of retention time versus log Kow.

A solution of Dihexyl Phthalate is prepared in the mobile phase and injected into the HPLC.

The retention time of Dihexyl Phthalate is measured.

The log Kow of Dihexyl Phthalate is determined by interpolating its retention time on the

calibration curve.

Toxicological Signaling Pathway
Phthalates, including Dihexyl Phthalate, are recognized as endocrine-disrupting chemicals.

One of the key mechanisms of their toxicity involves the activation of the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in

lipid metabolism and adipogenesis. The following diagram illustrates the logical workflow of an

experimental approach to investigate the effect of Dihexyl Phthalate on PPARγ activation.
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To cite this document: BenchChem. [Dihexyl Phthalate (CAS 84-75-3): A Comprehensive
Physicochemical and Toxicological Overview]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7779826#dihexyl-phthalate-cas-number-84-75-3-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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